Cas no 213270-36-1 ((S)-2-Isobutylsuccinic acid-1-methyl ester)

• Product Name: (S)-2-Isobutylsuccinic acid-1-methyl ester
• CAS No: 213270-36-1
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• MDL: MFCD01091033
• CID: 92424
• PubChem ID: 2734513
• Update Time: 2025-11-02

(S)-2-Isobutylsuccinic acid-1-methyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-Isobutylsuccinic acid-1-methyl ester
• (S)-3-Methoxycarbonyl-5-methylhexanoic acid
• (S)-(-)-2-Isobutylsuccinic acid 1-methyl ester
• ?(S)-(-)-2-ISOBUTYLSUCCINIC ACID 1-METHYL ESTER
• (3S)-3-methoxycarbonyl-5-methylhexanoic acid
• SCHEMBL1177343
• (S)-3-(methoxycarbonyl)-5-methylhexanoic acid
• AJNNFMRCMKGYHA-ZETCQYMHSA-N
• (S)-3-(methoxycarbonyl)-5-methylhexanoicacid
• AKOS017343056
• 213270-36-1

• MDL： MFCD01091033
• Inchi： 1S/C9H16O4/c1-6(2)4-7(5-8(10)11)9(12)13-3/h6-7H,4-5H2,1-3H3,(H,10,11)/t7-/m0/s1
• InChI Key： AJNNFMRCMKGYHA-ZETCQYMHSA-N
• SMILES： O(C)C([C@H](CC(=O)O)CC(C)C)=O
• BRN： 8110824

Computed Properties

• Exact Mass: 188.10500
• Monoisotopic Mass: 187.097034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Colorless or yellow liquid
• Density: 1.0725 (rough estimate)
• Boiling Point: 243.23°C (rough estimate)
• Flash Point: 108°C
• Refractive Index: 1.4240 (estimate)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 63.60000
• LogP: 1.29640
• Solubility: Unable or difficult to mix

(S)-2-Isobutylsuccinic acid-1-methyl ester Security Information

• Hazardous Material transportation number：UN2810
• Safety Instruction： S24/25
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Packing Group：III
• Safety Term：6.1
• Storage Condition：Cold storage (+4 ° C)

Additional information on (S)-2-Isobutylsuccinic acid-1-methyl ester

Comprehensive Guide to (S)-2-Isobutylsuccinic acid-1-methyl ester (CAS No. 213270-36-1): Properties, Applications, and Market Insights

(S)-2-Isobutylsuccinic acid-1-methyl ester (CAS No. 213270-36-1) is a chiral ester derivative of succinic acid, widely recognized for its role in organic synthesis and pharmaceutical intermediates. This compound, characterized by its isobutyl group and methyl ester functionality, has garnered significant attention due to its versatility in asymmetric synthesis and fine chemical production. Researchers and industries value its high enantiomeric purity, making it a critical building block for chiral drug development and flavor/fragrance applications.

The molecular structure of (S)-2-Isobutylsuccinic acid-1-methyl ester features a succinic acid backbone with an isobutyl substituent at the 2-position and a methyl ester at the 1-position. This configuration imparts unique steric and electronic properties, enabling selective reactions in complex syntheses. Its CAS No. 213270-36-1 is frequently searched in scientific databases, reflecting its importance in peptide coupling, catalysis, and biodegradable polymer research. Recent studies highlight its potential in green chemistry initiatives, aligning with global trends toward sustainable manufacturing.

In pharmaceutical applications, (S)-2-Isobutylsuccinic acid-1-methyl ester serves as a precursor for ACE inhibitors and nonsteroidal anti-inflammatory drugs (NSAIDs). Its chiral center is pivotal for achieving desired biological activity, reducing side effects in final drug formulations. The compound’s ester group enhances solubility, facilitating its use in drug delivery systems. With the rise of personalized medicine, demand for enantiomerically pure intermediates like this ester has surged, driving innovation in enzymatic resolution and continuous flow chemistry.

The flavor and fragrance industry leverages (S)-2-Isobutylsuccinic acid-1-methyl ester for its mild, fruity notes, often incorporated into food additives and perfume formulations. Its stability under varying pH conditions makes it ideal for cosmetic preservatives. Notably, the compound aligns with the clean label movement, as consumers increasingly prefer naturally derived ingredients over synthetic alternatives. Manufacturers are exploring biocatalytic routes to produce this ester, responding to eco-conscious market demands.

From a market perspective, CAS No. 213270-36-1 is witnessing steady growth, particularly in Asia-Pacific regions where pharmaceutical outsourcing and agrochemical production are expanding. Analytical techniques like HPLC and chiral GC are essential for quality control, ensuring compliance with stringent regulatory standards. Suppliers emphasize batch-to-batch consistency, as impurities can significantly impact downstream applications. Recent patents disclose novel methods for its synthesis, underscoring its commercial relevance.

Emerging trends in AI-driven drug discovery have further spotlighted (S)-2-Isobutylsuccinic acid-1-methyl ester, as machine learning models predict its utility in protease inhibitor design. Additionally, its role in biodegradable plastics research addresses circular economy goals, with studies focusing on enzymatic degradation pathways. These advancements position the compound at the intersection of biotechnology and material science, offering multidisciplinary opportunities.

For researchers sourcing (S)-2-Isobutylsuccinic acid-1-methyl ester, key considerations include storage conditions (typically under inert gas at low temperatures) and handling protocols to prevent racemization. Reputable suppliers provide COA (Certificate of Analysis) detailing optical rotation and residual solvent levels. As regulatory frameworks evolve, documentation of genotoxic impurities and lifecycle assessments will become increasingly critical for compliance.

In summary, (S)-2-Isobutylsuccinic acid-1-methyl ester (CAS No. 213270-36-1) exemplifies the convergence of chiral chemistry and industrial innovation. Its applications span pharmaceuticals, flavors, and sustainable materials, reflecting broader shifts toward precision and sustainability. Ongoing research into enzymatic synthesis and catalytic asymmetric methods promises to enhance its accessibility and reduce environmental footprint, solidifying its status as a cornerstone of modern synthetic chemistry.